Cas no 496874-88-5 (Imidodicarbonic acid, (2-bromophenyl)-, 1,1-dimethylethyl methyl ester (9CI))

• Product Name: Imidodicarbonic acid, (2-bromophenyl)-, 1,1-dimethylethyl methyl ester (9CI)
• CAS No: 496874-88-5
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174443244934
• CID: 932646
• Update Time: 2024-06-13

Imidodicarbonic acid, (2-bromophenyl)-, 1,1-dimethylethyl methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid, (2-bromophenyl)-, 1,1-dimethylethyl methyl ester (9CI)

• Inchi： 1S/C13H16BrNO4/c1-13(2,3)19-12(17)15(11(16)18-4)10-8-6-5-7-9(10)14/h5-8H,1-4H3
• InChI Key： FSDQHCAIPRBAFF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=CC=CC=C1Br)C(OC)=O

Computed Properties

• Exact Mass: 329.026
• Monoisotopic Mass: 329.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0